2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-(benzimidazolo[1,2-c]quinazolin-6-ylsulfanyl)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C24H20N4OS/c29-22(25-15-14-17-8-2-1-3-9-17)16-30-24-27-19-11-5-4-10-18(19)23-26-20-12-6-7-13-21(20)28(23)24/h1-13H,14-16H2,(H,25,29)
• InChI Key: PLAUTRMVDDJAKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NC3=CC=CC=C3C4=NC5=CC=CC=C5N42
• Molecular Formula: C24H20N4OS
• Molecular Weight: 412.5 g/mol

Description

Benzimidazoquinazolinones are a class of compounds that have been studied for their potential applications in various fields. They are typically synthesized using 2-arylbenzoimidazoles and other reagents.

Synthesis Analysis

The synthesis of carbamoylated benzimidazoquinazolinones has been achieved using 2-arylbenzoimidazoles and oxamic acids. This strategy tolerated various substrates as the starting materials to generate the corresponding products in good yields under metal-free conditions. Another synthesis method involves a metal-free oxidative radical methylation/arylation of 2-arylbenzoimidazoles with DTBP as the oxidant and methyl radical source.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzimidazoquinazolinones include radical cascade cyclization and a sequential methyl radical addition/cyclization pathway.